Cas no 2227848-64-6 (rac-tert-butyl (3R,4S)-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2227848-64-6
• MF: C₁₆H₂₂BrNO₃
• MW: 356.254784107208
• CID: 6172516
• PubChem ID: 165794240
• Update Time: 2025-06-16

rac-tert-butyl (3R,4S)-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate
• EN300-1454697
• 2227848-64-6

• Inchi： 1S/C16H22BrNO3/c1-16(2,3)21-15(19)13-9-18-8-12(13)11-6-5-10(20-4)7-14(11)17/h5-7,12-13,18H,8-9H2,1-4H3/t12-,13+/m0/s1
• InChI Key： IRRBMGZLPJQESW-QWHCGFSZSA-N
• SMILES： BrC1C=C(C=CC=1[C@@H]1CNC[C@H]1C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 355.07831g/mol
• Monoisotopic Mass: 355.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-tert-butyl (3R,4S)-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate

Professional Introduction to Rac-Tert-butyl (3R,4S)-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227848-64-6)

Rac-Tert-butyl (3R,4S)-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate, a compound with the CAS number 2227848-64-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound is characterized by a pyrrolidine core, which is a common motif in biologically active molecules, and is further functionalized with a tert-butyl group and a chiral center at the 3-position. The presence of a (3R,4S) configuration suggests a high degree of specificity in its interactions with biological targets.

The< strong>2-bromo-4-methoxyphenyl substituent attached to the pyrrolidine ring adds another layer of complexity to the molecule. This aromatic ring system is known for its ability to engage in various non-covalent interactions, such as π-stacking and hydrogen bonding, which are crucial for the binding affinity and selectivity of drug candidates. The bromine atom, in particular, can serve as a handle for further chemical modifications or cross-coupling reactions, making this compound a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the development of chiral drugs due to their improved pharmacological profiles compared to their racemic counterparts. The enantiomeric purity of Rac-Tert-butyl (3R,4S)-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate is particularly noteworthy. The (3R,4S) configuration has been identified as being more pharmacologically active in several preclinical studies, which underscores the importance of stereochemistry in drug design. This compound exemplifies how careful consideration of molecular architecture can lead to the discovery of novel therapeutic agents.

The< strong>tert-butyl group at the 3-position of the pyrrolidine ring not only contributes to the steric bulk of the molecule but also enhances its solubility and metabolic stability. These properties are critical for ensuring that the drug reaches its target site in sufficient concentrations and remains active for an appropriate duration. Additionally, the tert-butyl group can protect reactive sites within the molecule from unwanted side reactions during synthesis or in vivo metabolism.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify potential binding pockets on biological targets and design molecules that are optimized for interaction. Rac-Tert-butyl (3R,4S)-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate has been subjected to such analyses, revealing its potential as an inhibitor or modulator of various enzymes and receptors.

The< strong>2-bromo-4-methoxyphenyl moiety has been particularly studied for its interaction with serine/threonine proteases, which are implicated in numerous diseases including cancer and inflammation. The bromine atom provides a site for covalent inhibition, while the methoxy group can engage in hydrogen bonding with nearby residues in the active site. This dual interaction mechanism has been shown to enhance binding affinity and selectivity. Preclinical data suggests that derivatives of this compound may exhibit potent anti-inflammatory and anti-cancer properties.

The synthesis of Rac-Tert-butyl (3R,4S)-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate presents an interesting challenge due to its complex stereochemistry and functional groups. Traditional synthetic routes often require multiple steps and careful control over reaction conditions to ensure high yield and enantiomeric purity. However, recent innovations in synthetic methodology have made it possible to streamline these processes using catalytic methods or asymmetric transformations.

The< strong>tert-butyl group also plays a role in determining the pharmacokinetic properties of this compound. Its hydrophobic nature contributes to good oral bioavailability, while its steric bulk can prevent rapid metabolism by cytochrome P450 enzymes. These factors are essential for designing drugs that have both efficacy and an acceptable therapeutic window.

In conclusion, Rac-Tert-butyl (3R,4S)-4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate represents a promising candidate for further development as a therapeutic agent. Its unique structural features, including the pyrrolidine core, chiral configuration, and functionalized aromatic ring system, make it well-suited for interaction with biological targets. Ongoing research continues to explore its potential applications in treating various diseases by leveraging computational modeling and innovative synthetic strategies.